Cas no 1805998-73-5 (6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid)

• Product Name: 6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid
• CAS No: 1805998-73-5
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4886123
• Update Time: 2025-10-21

6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid

• Inchi： 1S/C9H7BrF3NO2/c10-3-4-1-5(11)8(9(12)13)6(14-4)2-7(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： SRTFYAMSSUANOJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)F)C(CC(=O)O)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid

Recent Advances in the Study of 6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS: 1805998-73-5)

In recent years, the compound 6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid (CAS: 1805998-73-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromomethyl and difluoromethyl substituents, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. The following sections provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, properties, and potential applications.

Recent studies have highlighted the synthetic utility of 6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid as a key intermediate in the development of novel pharmaceutical agents. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic bromination to optimize the production of this compound. Notably, the presence of the bromomethyl group allows for further functionalization, making it a versatile building block for the construction of more complex molecules with potential therapeutic effects.

One of the most significant breakthroughs involves the application of this compound in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary studies suggest that derivatives of 6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid exhibit inhibitory activity against specific kinase targets, opening new avenues for drug discovery. These findings are supported by in vitro assays and molecular docking studies, which demonstrate the compound's ability to interact with key residues in the kinase active site.

In addition to its role in kinase inhibition, recent research has explored the compound's potential in agrochemical applications. The difluoromethyl and fluoropyridine moieties are known to enhance the biological activity of agrochemicals, and early-stage studies indicate that derivatives of this compound may serve as effective fungicides or herbicides. Field trials are currently underway to evaluate the efficacy and environmental impact of these derivatives, with promising preliminary results.

Despite these advancements, challenges remain in the large-scale production and application of 6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid. Issues such as yield optimization, purification methods, and stability under various conditions are areas of active investigation. Researchers are also exploring greener synthetic routes to minimize the environmental footprint of its production. Collaborative efforts between academia and industry are expected to address these challenges and accelerate the translation of this compound into practical applications.

In conclusion, 6-(Bromomethyl)-3-(difluoromethyl)-4-fluoropyridine-2-acetic acid represents a valuable tool in both pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it a promising candidate for the development of new therapeutic agents and agrochemicals. Continued research and innovation in this area are likely to yield further breakthroughs, solidifying the compound's importance in the field of chemical biology and beyond.